2-Fluoro-1-pyrrolidin-3-ylethylamine

• Molecular Formula: C6H13FN2
• Molecular Weight: 132.18 g/mol
• IUPAC Name: 2-fluoro-1-pyrrolidin-3-ylethanamine
• InChI: InChI=1S/C6H13FN2/c7-3-6(8)5-1-2-9-4-5/h5-6,9H,1-4,8H2
• InChI Key: NAQKDWDUMWOURZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C(CF)N

Description

2-Fluoro-1-pyrrolidin-3-ylethylamine is a useful research compound. Its molecular formula is C6H13FN2 and its molecular weight is 132.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl[1-(1-benzylpyrrolidin-3-yl)-2-fluoroethyl]amine (2.5 g, 8.0 mmol, Example 17) in methanol (50 mL) was added 20% palladium on carbon (200 mg). Hydrogen was introduced to the reaction mixture at high pressure (48 psi) for 24 hours, at which time sulfuric acid (3 drops) was added. After an additional 24 hours, the reaction mixture was filtered through Celite, washed with methanol, and the combined filtrates concentrated under vacuum to afford the title compound (1.0 g): MSCI: m/z 133 (MH+).